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Compound of Interest

Compound Name: 2,6-Diaminonicotinic acid

Cat. No.: B069823

An In-depth Technical Guide on 2,6-Diaminonicotinic Acid

For researchers, scientists, and professionals in drug development, a precise understanding of
a compound's fundamental properties is critical. This document provides a concise technical
summary of the molecular formula and weight of 2,6-Diaminonicotinic acid.

Molecular Properties

2,6-Diaminonicotinic acid is a derivative of nicotinic acid, which is a form of vitamin B3. The
defining features of this molecule are the two amino groups (-NHz) attached to the pyridine ring
at positions 2 and 6, in addition to the carboxylic acid (-COOH) group at position 3.

The molecular formula and weight are fundamental identifiers for any chemical compound. The
established molecular formula for 2,6-Diaminonicotinic acid is CeH7N30O2[1]. Based on this
formula, the calculated molecular weight is 153.14 g/mol [2].

Data Presentation

For clarity and ease of comparison, the core quantitative data for 2,6-Diaminonicotinic acid is
summarized in the table below.
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Property Value
Molecular Formula CeH7N302[1]
Molecular Weight 153.14 g/mol [2]

Logical Relationship Diagram

The following diagram illustrates the logical flow from the compound's name to its fundamental

molecular properties.

has Molecular Formula determines | Molecular Weight
CsH7N302 . 153.14 g/mol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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